Cas no 50290-83-0 (1,3,4,6,11,11a-hexahydro-2H-Pyrazino[1,2-b]isoquinoline)

• Product Name: 1,3,4,6,11,11a-hexahydro-2H-Pyrazino[1,2-b]isoquinoline
• CAS No: 50290-83-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1113139
• PubChem ID: 12248070
• Update Time: 2025-04-20

1,3,4,6,11,11a-hexahydro-2H-Pyrazino[1,2-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6,11,11a-hexahydro-2H-Pyrazino[1,2-b]isoquinoline
• 2,3,4,6,11,11a-hexahydro-1H-pyrazino[1,2-b]isoquinoline
• SCHEMBL3874553
• 50290-83-0
• DTXSID00482281

• MDL： MFCD11935153
• Inchi： 1S/C12H16N2/c1-2-4-11-9-14-6-5-13-8-12(14)7-10(11)3-1/h1-4,12-13H,5-9H2
• InChI Key： PDVVHMJWNSCZSI-UHFFFAOYSA-N
• SMILES： N12CC3C=CC=CC=3CC1CNCC2

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų